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Compound of Interest

Compound Name: Chilorine trioxide
CAS No.: 13932-10-0
Cat. No.: B1206257
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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to dichlorine trioxide (CI203), a fascinating yet
highly unstable oxide of chlorine. It summarizes its discovery, details common synthetic
methodologies, and presents its key physicochemical properties, reactivity, and structural
information. Given its hazardous nature, this document emphasizes the necessary safety
precautions for handling this compound.

Introduction and Discovery

Dichlorine trioxide is a chlorine oxide with the chemical formula CI203. It is a dark brown solid
that is notoriously unstable and explosive, even at temperatures below 0 °C.[1][2] This
compound was first discovered in 1967.[1][2][3] Its structure is believed to be OCI-CIO2, though
other isomers such as CI-O-CIO2 are possible.[1][2] Dichlorine trioxide is the theoretical
anhydride of chlorous acid.[1][2]

Synthesis of Dichlorine Trioxide
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The primary method for the synthesis of dichlorine trioxide involves the low-temperature
photolysis of chlorine dioxide (ClO2).[1][2][3] This process also yields other chlorine oxides,
such as dichlorine hexoxide (Cl206), as well as elemental chlorine (CI2) and oxygen (02).[1][2]

Experimental Protocol: Synthesis via Photolysis of Chlorine Dioxide
A common laboratory-scale synthesis involves the following conceptual steps:

o Preparation of Chlorine Dioxide: Chlorine dioxide gas is typically generated by the reaction of
potassium chlorate with oxalic acid in the presence of sulfuric acid. Due to its explosive
nature, it is often prepared in situ or handled in dilute form.

o Low-Temperature Photolysis: The gaseous chlorine dioxide is passed through a cooled
reaction vessel (typically maintained at temperatures below 0 °C). This vessel is then
irradiated with ultraviolet light of a specific wavelength, which induces the photolytic
decomposition of CIO2.

o Formation of Dichlorine Trioxide: The photolysis of CIO2 generates chlorine monoxide
(ClO) and chlorine dioxide (OCIO) radicals. These radicals can then combine to form
dichlorine trioxide.

e Product Isolation and Purification: The product mixture, which contains CI203, CI206, CI2,
and O2, is carefully collected.[1][2] Separation of dichlorine trioxide from the byproducts is
challenging due to its instability.

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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